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Compound of Interest

Compound Name: 2,4-Dichlorocinnamic acid

Cat. No.: B071971

Disclaimer: This document provides a summary of the currently available safety and handling
information for 2,4-Dichlorocinnamic acid. It is intended for use by qualified professionals,
including researchers, scientists, and drug development experts. A critical data gap exists in
the public domain regarding the quantitative toxicity of this specific compound. The
toxicological properties have not been fully investigated.[1] Therefore, this substance should be
handled with the utmost caution, assuming it to be hazardous. All handling and experimental
procedures should be conducted based on a thorough risk assessment specific to the planned
usage.

Introduction

2,4-Dichlorocinnamic acid is a chlorinated derivative of cinnamic acid. Its specific
toxicological profile, including acute toxicity, chronic effects, and pharmacokinetic properties, is
not well-documented in publicly accessible scientific literature or safety data sheets. This guide
consolidates the available information and provides general protocols and safety
recommendations based on its chemical class and the limited data available.

Hazard Identification and Classification

Based on available Safety Data Sheets (SDS), 2,4-Dichlorocinnamic acid is classified as a
hazardous chemical. The GHS classification indicates that it is an irritant to the skin and eyes
and may cause respiratory irritation.

Table 1: GHS Classification for 2,4-Dichlorocinnamic Acid

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b071971?utm_src=pdf-interest
https://www.benchchem.com/product/b071971?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1382422&productDescription=TRANS-24-DICHLROCINNAMIC+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b071971?utm_src=pdf-body
https://www.benchchem.com/product/b071971?utm_src=pdf-body
https://www.benchchem.com/product/b071971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]

Skin Corrosion/Irritation 2

[2]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation.[1][2]
Specific target organ toxicity — 3 May cause respiratory
single exposure irritation.[1]

Source: Fisher Scientific SDS[1], TCI Chemicals SDS[2]
Signal Word: Warning[1][2]
Hazard Pictograms:

laalt text

Physical and Chemical Properties

Limited information is available on the physical and chemical properties of 2,4-
Dichlorocinnamic acid.

Table 2: Physical and Chemical Properties

Property Value

Synonyms 3-(2,4-Dichlorophenyl)-2-Propenoic Acid[1]
Molecular Formula CoHeCl202

Molecular Weight 217.05 g/mol

Appearance White to off-white solid

Melting Point 233-235 °C (lit.)

Sources: ChemicalBook[3], Fisher Scientific SDS[1]
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Toxicological Data

A critical lack of quantitative toxicological data, such as LD50 (median lethal dose) and LC50
(median lethal concentration), for 2,4-Dichlorocinnamic acid exists in the public domain. The
statement "The toxicological properties have not been fully investigated” is explicitly mentioned
in safety documentation.[1]

For context, data for the related but structurally different compound, 2,4-Dichlorophenoxyacetic
acid (2,4-D), shows a range of acute oral LD50 values in rats from 375 mg/kg to 1090 mg/kg,
depending on the salt/ester form.[4][5] However, this information should not be directly
extrapolated to 2,4-Dichlorocinnamic acid.

Handling and Personal Protective Equipment (PPE)

Given the classification as a skin and eye irritant and the unknown comprehensive toxicological
profile, stringent safety precautions are mandatory.

Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[6]

e Ensure that eyewash stations and safety showers are readily accessible.[1]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
chemical-resistant apron to prevent skin contact.[2]

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate
filter is recommended.

Hygiene Measures:
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e Wash hands thoroughly after handling.[2]
e Do not eat, drink, or smoke in laboratory areas.
o Remove contaminated clothing and wash it before reuse.[2]

First Aid Measures

Table 3: First Aid Procedures

Exposure Route First Aid Measures

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

Inhalation
unwell, call a POISON CENTER or
doctor/physician.[1]
Take off contaminated clothing. Wash with

Skin Contact plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[1][2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Rinse mouth. Call a POISON CENTER or

Ingestion S
doctor/physician if you feel unwell.[6]

Source: Fisher Scientific SDS[1], TCI Chemicals SDS[Z]

Experimental Protocols

No specific experimental protocols for the toxicological evaluation of 2,4-Dichlorocinnamic
acid were found in the reviewed literature. For a compound with unknown toxicity, standard
OECD (Organisation for Economic Co-operation and Development) guidelines for the testing of
chemicals would typically be followed to establish a toxicological profile.

General Workflow for Acute Oral Toxicity Testing (Based on OECD Guideline 423):
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Caption: General workflow for an acute oral toxicity study.

Potential Signaling Pathways

The mechanisms of irritation for 2,4-Dichlorocinnamic acid are not elucidated. However, skin
and eye irritation often involve the activation of inflammatory pathways in epithelial cells upon
chemical exposure. A hypothetical pathway is depicted below.
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Caption: Hypothetical pathway for chemical-induced skin irritation.

Logical Workflow for Safe Handling

A logical workflow should be followed when planning any work with this compound.
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Task Identification:
Work with 2,4-Dichlorocinnamic Acid

'

Information Gathering:
Review SDS and available literature

'

Risk Assessment:
Evaluate hazards, exposure potential, and quantities

'

Control Measures Selection:
Engineering Controls, PPE, Administrative Controls

'

Develop Standard Operating
Procedure (SOP)

'

Conduct Experiment

/

Waste Disposal:
Follow institutional and local regulations

Post-Experiment Review
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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